Cas no 1785080-59-2 (2-(Difluoromethoxy)propan-1-amine)

• Product Name: 2-(Difluoromethoxy)propan-1-amine
• CAS No: 1785080-59-2
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• CID: 5792116
• PubChem ID: 84716057
• Update Time: 2023-12-26

2-(Difluoromethoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)propan-1-amine
• 1785080-59-2
• EN300-6940259
• CS-0530790
• AT14877
• 1-Propanamine, 2-(difluoromethoxy)-

• Inchi： 1S/C4H9F2NO/c1-3(2-7)8-4(5)6/h3-4H,2,7H2,1H3
• InChI Key： BMIRIMLLLFJLAN-UHFFFAOYSA-N
• SMILES： FC(OC(C)CN)F

Computed Properties

• Exact Mass: 125.06522023g/mol
• Monoisotopic Mass: 125.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 104.1±30.0 °C(Predicted)
• pka: 7.96±0.10(Predicted)